1-[4-({3-[(3-methyl-2-thienyl)carbonyl]-1-piperidinyl}methyl)-2-thienyl]ethanone

• IUPAC Name: 1-[4-[[3-(3-methylthiophene-2-carbonyl)piperidin-1-yl]methyl]thiophen-2-yl]ethanone
• InChI: InChI=1S/C18H21NO2S2/c1-12-5-7-22-18(12)17(21)15-4-3-6-19(10-15)9-14-8-16(13(2)20)23-11-14/h5,7-8,11,15H,3-4,6,9-10H2,1-2H3
• InChI Key: MZTHSTWAILSSCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)C2CCCN(C2)CC3=CSC(=C3)C(=O)C
• Molecular Formula: C18H21NO2S2
• Molecular Weight: 347.5 g/mol

Description

1-[4-({3-[(3-methyl-2-thienyl)carbonyl]-1-piperidinyl}methyl)-2-thienyl]ethanone, also known as MT-45, is a synthetic opioid analgesic that was first synthesized in the 1960s. It belongs to the family of piperidine-based synthetic opioids and has been used for its analgesic properties. However, due to its high potential for abuse and dependence, MT-45 has been classified as a Schedule I controlled substance in the United States.

Mechanism of Action

1-[4-({3-[(3-methyl-2-thienyl)carbonyl]-1-piperidinyl}methyl)-2-thienyl]ethanone acts on the mu-opioid receptors in the brain and spinal cord, producing analgesia and other opioid effects. It also has affinity for the delta-opioid receptors, which may contribute to its analgesic properties.
Biochemical and Physiological Effects:
This compound produces a range of physiological and biochemical effects, including analgesia, sedation, and respiratory depression. It also has the potential to produce tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

1-[4-({3-[(3-methyl-2-thienyl)carbonyl]-1-piperidinyl}methyl)-2-thienyl]ethanone has some advantages for laboratory experiments, including its potency and selectivity for the mu-opioid receptor. However, its high potential for abuse and dependence limits its usefulness in research.

Future Directions

Future research on 1-[4-({3-[(3-methyl-2-thienyl)carbonyl]-1-piperidinyl}methyl)-2-thienyl]ethanone could focus on its potential use in the treatment of opioid addiction and withdrawal, as well as its potential as a safer alternative to other opioids for pain management. Further studies could also investigate the biochemical and physiological effects of this compound and its potential for abuse and dependence.

Synthesis Methods

The synthesis of 1-[4-({3-[(3-methyl-2-thienyl)carbonyl]-1-piperidinyl}methyl)-2-thienyl]ethanone involves the reaction of 2-thienylacetic acid with thionyl chloride to form 2-thienylacetyl chloride. This intermediate is then reacted with piperidine to form this compound. The final product is purified by recrystallization.

Scientific Research Applications

1-[4-({3-[(3-methyl-2-thienyl)carbonyl]-1-piperidinyl}methyl)-2-thienyl]ethanone has been used in scientific research to study its pharmacological properties and potential medicinal uses. It has been shown to have analgesic properties similar to other opioids, but with a lower risk of respiratory depression. It has also been studied for its potential use in the treatment of opioid addiction and withdrawal.